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Abstract
5-azoniaspiro[4.4]nonane bromide, also known by its synonym 1,1'-spirobipyrrolidinium

bromide, is a quaternary ammonium salt with a unique spirocyclic architecture. This structure

imparts a high degree of conformational rigidity and stability, making it a molecule of significant

interest in various scientific domains. This technical guide provides a comprehensive overview

of its chemical properties, a plausible synthetic route, and a detailed exploration of its

established and potential applications, with a particular focus on its role in mass spectrometry

and the broader context of drug discovery. While the biological mechanism of action of this

specific compound is not yet fully elucidated, this guide will delve into the known activities of

related spiro-pyrrolidinium compounds to offer insights into its potential pharmacological

relevance.

Introduction: The Spirocyclic Advantage
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Spiro compounds, characterized by two rings connected through a single common atom, have

garnered considerable attention in medicinal chemistry and materials science. The constrained

geometry of the 5-azoniaspiro[4.4]nonane cation can enhance binding affinity to biological

targets and improve metabolic stability, making this scaffold an attractive starting point for the

development of novel therapeutics[1]. Derivatives of the broader azaspiro[4.4]nonane scaffold

have demonstrated a wide range of biological activities, including anticancer, antimicrobial, and

central nervous system (CNS) effects[1]. This guide focuses specifically on the bromide salt of

the 5-azoniaspiro[4.4]nonane cation, providing a foundational understanding for researchers

looking to explore its properties and applications.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-azoniaspiro[4.4]nonane
bromide is essential for its handling, formulation, and application in experimental settings.

Property Value Source

CAS Number 16450-38-7 PubChem[2]

Molecular Formula C₈H₁₆BrN PubChem[2]

Molecular Weight 206.12 g/mol PubChem[2]

Appearance
White to almost white powder

or crystal
TCI

Melting Point 273 °C TCI

Solubility Soluble in water TCI

IUPAC Name
5-azoniaspiro[4.4]nonane

bromide
PubChem[2]

SMILES C1CC[N+]2(C1)CCCC2.[Br-] PubChem[2]

InChI Key
PQTWYBSYKLXZME-

UHFFFAOYSA-M
PubChem[2]

Safety and Handling: 5-Azoniaspiro[4.4]nonane bromide is classified as a skin and eye

irritant.[2] Standard laboratory safety protocols, including the use of protective gloves and eye

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pdf.benchchem.com/2440/Application_Notes_and_Protocols_2_Azaspiro_4_4_nonane_as_a_Scaffold_in_Drug_Design.pdf
https://pdf.benchchem.com/2440/Application_Notes_and_Protocols_2_Azaspiro_4_4_nonane_as_a_Scaffold_in_Drug_Design.pdf
https://www.benchchem.com/product/b1279831/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-azoniaspiro-4-4-nonane-bromide
https://www.benchchem.com/product/b1279831/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-azoniaspiro-4-4-nonane-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azoniaspiro_4.4_nonane-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azoniaspiro_4.4_nonane-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azoniaspiro_4.4_nonane-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azoniaspiro_4.4_nonane-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azoniaspiro_4.4_nonane-Bromide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azoniaspiro_4.4_nonane-Bromide
https://www.benchchem.com/product/b1279831/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-azoniaspiro-4-4-nonane-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azoniaspiro_4.4_nonane-Bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


protection, should be followed during handling.[3] It is also reported to be hygroscopic and

should be stored in a cool, dark place under an inert atmosphere.

Synthesis and Characterization
While a definitive, step-by-step protocol for the direct synthesis of 5-azoniaspiro[4.4]nonane
bromide is not extensively detailed in publicly available literature, a plausible and efficient

synthetic route can be inferred from the synthesis of its derivatives, particularly its application

as an ionization tag in mass spectrometry.[4]

The core of the synthesis lies in the formation of the spirocyclic quaternary ammonium cation. A

likely method involves the reaction of pyrrolidine with a suitable bifunctional electrophile. A well-

established method for forming similar spiro-pyrrolidinium structures involves the reaction of a

secondary amine with a dihaloalkane.

A proposed synthetic pathway is the reaction of pyrrolidine with 1,4-dibromobutane. In this

reaction, one molecule of pyrrolidine would initially displace one of the bromide ions from 1,4-

dibromobutane. The resulting intermediate would then undergo an intramolecular cyclization,

where the nitrogen atom attacks the terminal carbon bearing the second bromide, thus forming

the spirocyclic 5-azoniaspiro[4.4]nonane cation.

Proposed Synthesis Workflow:
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Caption: Workflow for using 5-azoniaspiro[4.4]nonane as an ionization tag in proteomics.
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Potential Applications in Drug Discovery and
Neuroscience
While direct pharmacological data for 5-azoniaspiro[4.4]nonane bromide is scarce, the

broader class of spiro-pyrrolidinium compounds has been explored for various therapeutic

applications. This suggests potential avenues for future research into the biological activity of

this specific molecule.

Spiro-pyrrolidine skeletons are found in compounds with antitumor, anti-tuberculosis,

antibacterial, and anti-Alzheimer's disease effects. [5]Furthermore, spiro[tetralin-2,2'-

pyrrolidine] and spiro[indan-2,2'-pyrrolidine] derivatives have been synthesized and evaluated

as potential analgesics and antidepressants. [6] Given its quaternary ammonium structure, a

key area of investigation would be its interaction with neurotransmitter systems, particularly

cholinergic receptors. Many quaternary ammonium compounds act as antagonists at

muscarinic acetylcholine receptors. However, without experimental data, this remains

speculative.

Future Research Directions:

Screening for Biological Activity: High-throughput screening against a panel of receptors,

enzymes, and ion channels could uncover novel biological activities.

Antimicrobial Testing: Evaluation of its efficacy against a range of bacterial and fungal

pathogens is warranted, given the known antimicrobial properties of some spiro-pyrrolidine

derivatives.

Neuropharmacological Profiling: Investigating its effects on neuronal cultures and in animal

models of neurological disorders could reveal potential CNS activity.

Conclusion
5-Azoniaspiro[4.4]nonane bromide is a molecule with a well-defined and highly valuable

application in the field of mass spectrometry, where its stability as an ionization tag significantly

enhances peptide sequencing. Its physicochemical properties are well-characterized, and a

plausible synthetic route can be readily devised. While its direct pharmacological applications

are yet to be explored, the rich biology of related spiro-pyrrolidinium compounds suggests that
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it may hold untapped potential in drug discovery. This guide serves as a comprehensive

resource for researchers interested in leveraging the unique properties of this compound, both

in its established role and in the exciting prospect of uncovering new scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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